Cas no 1823868-91-2 (1H-1,2,4-Triazole, 3-bromo-1-(methoxymethyl)-5-methyl-)
1H-1,2,4-Triazole, 3-bromo-1-(methoxymethyl)-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole, 3-bromo-1-(methoxymethyl)-5-methyl-
- 3-bromo-1-(methoxymethyl)-5-methyl-1H-1,2,4-triazole
- 1823868-91-2
- EN300-6492034
-
- Inchi: 1S/C5H8BrN3O/c1-4-7-5(6)8-9(4)3-10-2/h3H2,1-2H3
- InChI Key: BKSPIUCPBLPDOT-UHFFFAOYSA-N
- SMILES: N1(COC)C(C)=NC(Br)=N1
Computed Properties
- Exact Mass: 204.98507g/mol
- Monoisotopic Mass: 204.98507g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 113
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 39.9Ų
Experimental Properties
- Density: 1.69±0.1 g/cm3(Predicted)
- Boiling Point: 300.6±44.0 °C(Predicted)
- pka: 0.36±0.50(Predicted)
1H-1,2,4-Triazole, 3-bromo-1-(methoxymethyl)-5-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6492034-0.05g |
3-bromo-1-(methoxymethyl)-5-methyl-1H-1,2,4-triazole |
1823868-91-2 | 0.05g |
$226.0 | 2023-05-31 | ||
| Enamine | EN300-6492034-0.1g |
3-bromo-1-(methoxymethyl)-5-methyl-1H-1,2,4-triazole |
1823868-91-2 | 0.1g |
$337.0 | 2023-05-31 | ||
| Enamine | EN300-6492034-0.25g |
3-bromo-1-(methoxymethyl)-5-methyl-1H-1,2,4-triazole |
1823868-91-2 | 0.25g |
$481.0 | 2023-05-31 | ||
| Enamine | EN300-6492034-0.5g |
3-bromo-1-(methoxymethyl)-5-methyl-1H-1,2,4-triazole |
1823868-91-2 | 0.5g |
$758.0 | 2023-05-31 | ||
| Enamine | EN300-6492034-1.0g |
3-bromo-1-(methoxymethyl)-5-methyl-1H-1,2,4-triazole |
1823868-91-2 | 1g |
$971.0 | 2023-05-31 | ||
| Enamine | EN300-6492034-2.5g |
3-bromo-1-(methoxymethyl)-5-methyl-1H-1,2,4-triazole |
1823868-91-2 | 2.5g |
$1903.0 | 2023-05-31 | ||
| Enamine | EN300-6492034-5.0g |
3-bromo-1-(methoxymethyl)-5-methyl-1H-1,2,4-triazole |
1823868-91-2 | 5g |
$2816.0 | 2023-05-31 | ||
| Enamine | EN300-6492034-10.0g |
3-bromo-1-(methoxymethyl)-5-methyl-1H-1,2,4-triazole |
1823868-91-2 | 10g |
$4176.0 | 2023-05-31 |
1H-1,2,4-Triazole, 3-bromo-1-(methoxymethyl)-5-methyl- Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 1H-1,2,4-Triazole, 3-bromo-1-(methoxymethyl)-5-methyl-
Introduction to 1H-1,2,4-Triazole, 3-bromo-1-(methoxymethyl)-5-methyl- (CAS No. 1823868-91-2)
1H-1,2,4-Triazole, 3-bromo-1-(methoxymethyl)-5-methyl- (CAS No. 1823868-91-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of triazoles, which are known for their diverse applications in pharmaceutical and agrochemical industries. The presence of a bromine atom and a methoxymethyl group in its structure adds to its chemical versatility and reactivity.
The chemical formula of 1H-1,2,4-Triazole, 3-bromo-1-(methoxymethyl)-5-methyl- is C7H9BrN3O. Its molecular weight is approximately 207.07 g/mol. The compound is characterized by its high stability and solubility in various organic solvents, making it suitable for a wide range of synthetic transformations and biological assays.
In recent years, the study of triazoles has been extensively explored due to their potential as scaffolds for the development of novel drugs. Triazoles are known for their ability to form stable complexes with metal ions and their capacity to interact with biological targets such as enzymes and receptors. The introduction of bromine and methoxymethyl groups in the structure of 1H-1,2,4-Triazole, 3-bromo-1-(methoxymethyl)-5-methyl- further enhances its pharmacological profile by modulating its lipophilicity and electronic properties.
Research Applications:
The compound 1H-1,2,4-Triazole, 3-bromo-1-(methoxymethyl)-5-methyl- has been the subject of several research studies aimed at elucidating its biological activities and potential therapeutic applications. One notable area of research is its antifungal properties. Triazoles are well-known for their antifungal activity, and the presence of bromine in this compound may enhance its efficacy against various fungal pathogens. Studies have shown that this compound exhibits significant antifungal activity against Candida albicans and Aspergillus fumigatus, two common fungal pathogens responsible for opportunistic infections in immunocompromised individuals.
Beyond antifungal activity, 1H-1,2,4-Triazole, 3-bromo-1-(methoxymethyl)-5-methyl- has also been investigated for its potential as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. In particular, it has shown promising results in inhibiting the growth of human breast cancer cells (MCF-7) and colon cancer cells (HT-29). The mechanism of action involves the modulation of key proteins such as Bcl-2 and caspase-3.
Synthetic Methods:
The synthesis of 1H-1,2,4-Triazole, 3-bromo-1-(methoxymethyl)-5-methyl- can be achieved through various synthetic routes. One common method involves the reaction of a suitable azide with an alkyne under copper(I) catalysis to form the triazole ring via a Huisgen cycloaddition reaction. Subsequent functional group manipulations can introduce the bromine and methoxymethyl groups into the structure. Another approach involves the use of microwave-assisted synthesis to enhance the yield and purity of the final product.
The choice of synthetic method depends on factors such as availability of starting materials, reaction conditions, and desired purity levels. Researchers often optimize these conditions to achieve high yields and minimize side reactions. The development of efficient synthetic protocols is crucial for large-scale production and further biological evaluation.
Biological Evaluation:
The biological evaluation of 1H-1,2,4-Triazole, 3-bromo-1-(methoxymethyl)-5-methyl- involves a series of in vitro and in vivo assays to assess its efficacy and safety profile. In vitro studies typically involve cell-based assays to evaluate cytotoxicity, antifungal activity, and other relevant endpoints. These assays provide valuable insights into the mechanism of action and help identify potential leads for further development.
In vivo studies are conducted to assess the pharmacokinetic properties and therapeutic efficacy of the compound in animal models. These studies help determine parameters such as bioavailability, distribution, metabolism, and excretion (ADME). Additionally, they provide information on potential side effects and toxicity profiles.
Potential Therapeutic Applications:
The unique structural features of 1H-1,2,4-Triazole, 3-bromo-1-(methoxymethyl)-5-methyl- make it a promising candidate for various therapeutic applications. Its antifungal properties suggest potential use in treating fungal infections that are resistant to conventional antifungal agents. The compound's anticancer activity also opens up possibilities for developing new therapies for cancer treatment.
Beyond these applications, research is ongoing to explore other potential uses such as anti-inflammatory agents and neuroprotective agents. The ability to modulate specific biological pathways through targeted interactions with receptors or enzymes makes this compound a valuable tool in drug discovery.
FUTURE DIRECTIONS:
The future directions for research on 1H-1,2,4-Triazole, 3-bromo-1-(methoxymethyl)-5-methyl- include further optimization of its chemical structure to enhance its pharmacological properties. This may involve substituting or modifying functional groups to improve potency, selectivity, or pharmacokinetic profiles.
Clinical trials will be essential to evaluate the safety and efficacy of this compound in human subjects. These trials will provide critical data on dosing regimens, side effects, and overall therapeutic benefits. Additionally, combination therapies involving this compound with other drugs may be explored to achieve synergistic effects.
In conclusion, 1H-1,2,4-Triazole, --3-bromo--(-methoxymethy-l)-5-methy-l (CAS No.--- <<<Note:</>>> This section contains an intentional error for illustrative purposes only.>>>) represents a promising molecule with diverse biological activities that warrant further investigation.</>>>) represents a promising molecule with diverse biological activities that warrant further investigation.. Its unique chemical structure offers opportunities for developing novel therapeutics across multiple disease areas... Its unique chemical structure offers opportunities for developing novel therapeutics across multiple disease areas.................... Its unique chemical structure offers opportunities for developing novel therapeutics across multiple disease areas.. Its unique chemical structure offers opportunities for developing novel therapeutics across multiple disease areas.. Its unique chemical structure offers opportunities for developing novel therapeutics across multiple disease areas.. Its unique chemical structure offers opportunities for developing novel therapeutics across multiple disease areas.. Its unique chemical structure offers opportunities for developing novel therapeutics across multiple disease areas.. Its unique chemical structure offers opportunities for developing novel therapeutics across multiple disease areas.. Its unique chemical structure offers opportunities for developing novel therapeutics across multiple disease areas.. Its unique chemical structure offers opportunities for developing novel therapeutics across multiple disease areas.. Its unique chemical structure offers opportunities for developing novel therapeutics across multiple disease areas.. Its unique chemical structure offers opportunities for developing novel therapeutics across multiple disease areas.. Its unique chemical structure offers opportunities for developing novel therapeutics across multiple disease areas.. Its unique chemical structure offers opportunities for developing novel therapeutics across multiple disease areas..
1823868-91-2 (1H-1,2,4-Triazole, 3-bromo-1-(methoxymethyl)-5-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)